Cas no 1183418-91-8 (1-(2-fluorophenyl)-2-(3-fluorophenyl)ethanone)

• Product Name: 1-(2-fluorophenyl)-2-(3-fluorophenyl)ethanone
• CAS No: 1183418-91-8
• MF: C₁₄H₁₀F₂O
• MW: 232.225410938263
• CID: 4575824
• Update Time: 2025-10-23

1-(2-fluorophenyl)-2-(3-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-2-(3-fluorophenyl)ethanone

• Inchi： 1S/C14H10F2O/c15-11-5-3-4-10(8-11)9-14(17)12-6-1-2-7-13(12)16/h1-8H,9H2
• InChI Key： BXZGOYRLLHKLHG-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1F)CC1=CC=CC(F)=C1

Additional information on 1-(2-fluorophenyl)-2-(3-fluorophenyl)ethanone

1-(2-Fluorophenyl)-2-(3-Fluorophenyl)ethanone: A Comprehensive Overview

1-(2-Fluorophenyl)-2-(3-Fluorophenyl)ethanone is a highly specialized organic compound with the CAS number 1183418-91-8. This compound belongs to the class of ketones and is characterized by its unique structure, which includes two fluorophenyl groups attached to a central ethanone backbone. The presence of fluorine atoms in the aromatic rings imparts distinctive electronic and physical properties to the molecule, making it a subject of interest in various fields of research and application.

The synthesis of 1-(2-fluorophenyl)-2-(3-fluorophenyl)ethanone typically involves a multi-step process, often utilizing Friedel-Crafts acylation or other electrophilic aromatic substitution methods. Recent advancements in catalytic systems have enabled more efficient and selective synthesis pathways, reducing the environmental footprint of the production process. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times and improve yields, which is particularly relevant for large-scale manufacturing.

One of the most notable applications of 1-(2-fluorophenyl)-2-(3-fluorophenyl)ethanone is in the field of pharmaceuticals. The compound serves as an intermediate in the synthesis of various bioactive molecules, including potential drug candidates for treating diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound exhibit promising anti-proliferative activity against certain cancer cell lines, suggesting its potential role in oncology drug development.

In addition to its pharmaceutical applications, 1-(2-fluorophenyl)-2-(3-fluorophenyl)ethanone has found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metal-organic frameworks (MOFs). Recent research has highlighted its use in creating porous materials with applications in gas storage and catalysis, further expanding its versatility across different scientific domains.

The electronic properties of 1-(2-fluorophenyl)-2-(3-fluorophenyl)ethanone are another area of active investigation. Computational studies have revealed that the fluorine atoms in the aromatic rings significantly influence the molecule's conjugation and electron distribution, making it a suitable candidate for optoelectronic applications. Potential uses include its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic devices, where its electronic characteristics could enhance device performance.

From an environmental perspective, understanding the fate and transport of 1-(2-fluorophenyl)-2-(3-fluorophenyl)ethanone in natural systems is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its potential to accumulate in aquatic organisms. These findings are essential for developing safe handling guidelines and ensuring minimal environmental disruption during industrial processes.

Looking ahead, ongoing research aims to explore novel synthetic routes for 1-(2-fluorophenyl)-2-(3-fluorophenyl)ethanone, with a particular emphasis on sustainability. The development of enantioselective synthesis methods could open new avenues for producing chiral derivatives, which are highly sought after in asymmetric catalysis and drug discovery. Furthermore, investigations into its interactions with biological systems at the molecular level are expected to shed light on new therapeutic targets and mechanisms.

In conclusion, 1-(2-fluorophenyl)-2-(3-fluorophenyl)ethanone stands as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure that it remains a focal point for scientific exploration. As research continues to uncover new possibilities for this compound, its role in shaping future innovations across industries is likely to grow significantly.